Cas no 957354-34-6 (1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 957354-34-6
• MF: C₁₁H₁₀FN₃O₂
• MW: 235.214405536652
• MDL: MFCD04969933
• CID: 3059391
• PubChem ID: 823300
• Update Time: 2025-05-24

1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-benzyl)-5-methyl-3-nitro-1H-pyrazole
• 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CS-0280729
• BBL038811
• MLS000537054
• 1-(2-fluorobenzyl)-3-nitro-5-methyl-1H-pyrazole
• CHEMBL1511555
• STK312587
• 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitropyrazole
• 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
• AKOS000310212
• SMR000163518
• EN300-229652
• HMS2381P11
• 1-[(2-fluorophenyl)methyl]-5-methyl-3-nitro-pyrazole
• AG-664/42811468
• 957354-34-6
• 1-(2-fluorobenzyl)-5-methyl-3-nitro-1H-pyrazole

• MDL： MFCD04969933
• Inchi： 1S/C11H10FN3O2/c1-8-6-11(15(16)17)13-14(8)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3
• InChI Key： FJJBECZXCHAOKU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 235.07570473Da
• Monoisotopic Mass: 235.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6)

The compound 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a nitro-pyrazole core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole is its role in structure-activity relationship (SAR) studies. The presence of the fluorine atom enhances the molecule's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Additionally, the nitro group offers versatile reactivity, enabling further functionalization for targeted applications. This compound is often discussed in forums and publications focusing on small molecule inhibitors and agrochemical intermediates, addressing common queries about its synthesis and optimization.

From an industrial perspective, CAS No. 957354-34-6 is frequently explored for its scalability and cost-effectiveness in batch synthesis. Recent advancements in green chemistry have also prompted investigations into eco-friendly routes for its production, resonating with the global push for sustainable manufacturing. Laboratories and manufacturers are increasingly searching for high-purity versions of this compound, driven by demand for reliable research chemicals and custom synthesis services.

The compound’s relevance extends to computational chemistry, where it serves as a model for molecular docking simulations. Its pyrazole scaffold is a common motif in kinase inhibitors, a hot topic in oncology and inflammation research. Online discussions frequently highlight its potential in fragment-based drug design, answering questions about its binding affinity and selectivity. These insights make 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole a recurring subject in patent literature and academic journals.

Quality control and analytical characterization of 957354-34-6 are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers and researchers often seek detailed technical data sheets (TDS) and safety data sheets (SDS) to ensure compliance with laboratory safety standards. This aligns with the broader industry emphasis on transparency and regulatory compliance.

In summary, 1-(2-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957354-34-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its combination of fluorine and nitro functionalities positions it as a versatile building block for innovation. As interest in tailored chemical solutions grows, this compound is poised to remain a focal point in both industrial and academic research.